Cas no 69132-82-7 (1-(3-amino-4-methylphenyl)-2-pyrrolidinone)

• Product Name: 1-(3-amino-4-methylphenyl)-2-pyrrolidinone
• CAS No: 69132-82-7
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD09064650
• CID: 1087361
• PubChem ID: 12833272
• Update Time: 2025-10-05

1-(3-amino-4-methylphenyl)-2-pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Amino-4-methylphenyl)pyrrolidin-2-one
• 1-(3-amino-4-methylphenyl)-2-pyrrolidinone(SALTDATA: FREE)
• 1-(3-AMINO-4-METHYLPHENYL)-2-PYRROLIDINONE
• CTK5C9118
• MolPort-002-749-689
• ST4139227
• STK735175
• SureCN6028329
• EN300-844441
• SCHEMBL6028329
• 69132-82-7
• BS-36214
• DTXSID20511042
• CS-0279695
• AKOS000166704
• MFCD09064650
• DB-179987
• 1-(3-amino-4-methylphenyl)-2-pyrrolidinone

• MDL： MFCD09064650
• Inchi： 1S/C11H14N2O/c1-8-4-5-9(7-10(8)12)13-6-2-3-11(13)14/h4-5,7H,2-3,6,12H2,1H3
• InChI Key： JPWYHWFXQQVCID-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=CC(C)=C(C=1)N

Computed Properties

• Exact Mass: 190.11072
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.196
• Boiling Point: 481.5°C at 760 mmHg
• Flash Point: 245°C
• Refractive Index: 1.617
• PSA: 46.33

Additional information on 1-(3-amino-4-methylphenyl)-2-pyrrolidinone

Introduction to 1-(3-Amino-4-methylphenyl)pyrrolidin-2-one (CAS No. 69132-82-7) and Its Emerging Applications in Chemical Biology

The compound 1-(3-Amino-4-methylphenyl)pyrrolidin-2-one, identified by the CAS number 69132-82-7, represents a significant area of interest in the realm of chemical biology and pharmaceutical research. This heterocyclic amide derivative has garnered attention due to its structural versatility and potential biological activities, making it a valuable scaffold for drug discovery and molecular probe development. The presence of both aromatic and nitrogen-containing functional groups in its molecular framework endows it with unique physicochemical properties that are conducive to interactions with biological targets.

Recent advancements in the field of medicinal chemistry have highlighted the importance of pyrrolidinone derivatives in the design of novel therapeutic agents. The structural motif of 1-(3-Amino-4-methylphenyl)pyrrolidin-2-one combines the pharmacophoric elements of an amino-substituted benzene ring with a pyrrolidinone core, which has been shown to enhance binding affinity and selectivity in various biological assays. This compound exemplifies how modifications at specific positions within a molecular structure can significantly influence its biological profile, underscoring the importance of rational drug design.

In the context of contemporary research, 1-(3-Amino-4-methylphenyl)pyrrolidin-2-one has been explored for its potential role in modulating key biological pathways associated with neurological disorders, inflammation, and cancer. Studies have demonstrated that this compound exhibits inhibitory activity against certain enzymes and receptors, which are implicated in the pathogenesis of these diseases. For instance, preliminary in vitro investigations suggest that it may interfere with the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses.

The aromatic ring system of 1-(3-Amino-4-methylphenyl)pyrrolidin-2-one contributes to its ability to engage with protein targets through hydrophobic interactions and π-stacking effects, while the pyrrolidinone moiety provides a hydrogen bond acceptor site that can further stabilize binding. This dual functionality makes it an attractive candidate for developing small molecule inhibitors with high specificity. Moreover, the presence of an amino group at the 3-position allows for further derivatization, enabling chemists to fine-tune its pharmacological properties by introducing additional substituents or linkages.

One particularly intriguing aspect of this compound is its potential application as a tool compound in chemical biology research. Tool compounds are molecules that are used to probe biological systems and understand the mechanisms underlying various cellular processes. By leveraging 1-(3-Amino-4-methylphenyl)pyrrolidin-2-one, researchers can investigate the function of specific proteins or pathways in vitro and in vivo. For example, its ability to inhibit certain enzyme activities could provide insights into how these enzymes contribute to disease progression or how they can be modulated therapeutically.

The synthesis of 1-(3-Amino-4-methylphenyl)pyrrolidin-2-one has been optimized through various methodologies, including multi-step organic reactions that involve cyclization, nucleophilic substitution, and condensation steps. These synthetic routes have been refined to ensure high yields and purity, which are critical for downstream applications such as pharmacological testing. The availability of robust synthetic protocols has facilitated its widespread use in academic and industrial research settings.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential binding pockets within biological targets for 1-(3-Amino-4-methylphenyl)pyrrolidin-2-one. These computational approaches leverage advanced algorithms to predict how a molecule will interact with a protein or nucleic acid based on its three-dimensional structure. By integrating experimental data with computational models, researchers can gain a more comprehensive understanding of the molecular interactions that govern biological processes.

The growing interest in 1-(3-Amino-4-methylphenyl)pyrrolidin-2-one is also reflected in the increasing number of patents and publications that focus on its derivatives and analogs. Companies specializing in custom synthesis have recognized the demand for this compound and offer it as part of their catalog services, catering to researchers who require high-quality starting materials for their investigations. This commercial availability underscores its significance as a building block in medicinal chemistry.

Future directions in the study of 1-(3-Amino-4-methylphenyl)pyrrolidin-2-one may include exploring its potential as an intermediate for more complex drug candidates or investigating its role in preclinical models of human disease. Additionally, advances in biocatalysis and green chemistry could lead to more sustainable synthetic routes for this compound, aligning with broader efforts to reduce the environmental impact of pharmaceutical manufacturing.

In summary,1-(3-Amino-4-methylphenyl)pyrrolidin-2-one (CAS No. 69132-82-7) is a versatile heterocyclic amide derivative with significant promise in chemical biology and drug discovery. Its unique structural features enable interactions with various biological targets, making it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of pharmaceutical innovation.